4-(benzo[d]thiazol-2-yloxy)-N-benzylpiperidine-1-carboxamide

• IUPAC Name: 4-(1,3-benzothiazol-2-yloxy)-N-benzylpiperidine-1-carboxamide
• InChI: InChI=1S/C20H21N3O2S/c24-19(21-14-15-6-2-1-3-7-15)23-12-10-16(11-13-23)25-20-22-17-8-4-5-9-18(17)26-20/h1-9,16H,10-14H2,(H,21,24)
• InChI Key: OFDLMMKRLOHHCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=CC=CC=C3S2)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many biologically active molecules and pharmaceuticals. It’s a bicyclic system consisting of a benzene ring fused to a thiazole ring.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various methods. For instance, one method involves the reaction of 2-aminothiophenol with different esters such as ethyl cyanoacetate, diethylmalonate or ethyl acetoacetate. Another method involves the reaction of mercapto benzothiazole with 4-[(4-methoxyphenyl)-methylidene-]-3-chloro-methyl-5(4 H)-isoxazolone in the presence of NaHCO3 in ethanol.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For example, they can react with aromatic aldehydes and cyclohexan-1,3-dione.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on the specific compound. For example, some compounds form yellow crystals and have specific melting points.

Scientific Research Applications

Anti-Tubercular Activity

• . These compounds exhibit inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis (TB).

Nitro-Amidino Benzothiazoles

• . These compounds are prepared via a condensation reaction of nitro-substituted 2-aminobenzothiole with 4-nitrobenzoylchloride.

Thiophenol-Free Synthesis of 2-Arylbenzothiazole

• .

Mechanism of Action

Target of Action

The primary target of 4-(1,3-benzothiazol-2-yloxy)-N-benzylpiperidine-1-carboxamide is Decaprenylphosphoryl-β-D-ribose 2’-epimerase (DprE1) . DprE1 is a key enzyme involved in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall . The inhibition of DprE1 leads to the death of the bacterium, making it a promising target for anti-tubercular drugs .

Mode of Action

The compound interacts with its target, DprE1, by binding to its active site . This binding inhibits the function of DprE1, preventing the synthesis of arabinogalactan . As a result, the integrity of the mycobacterial cell wall is compromised, leading to the death of the bacterium .

Biochemical Pathways

The compound affects the arabinogalactan biosynthesis pathway . By inhibiting DprE1, the compound prevents the conversion of decaprenylphosphoryl ribose (DPR) to decaprenylphosphoryl arabinose (DPA), a key step in the arabinogalactan biosynthesis pathway . This disruption affects the downstream production of arabinogalactan, a vital component of the mycobacterial cell wall .

Result of Action

The molecular effect of the compound’s action is the inhibition of DprE1, which leads to the disruption of arabinogalactan biosynthesis . On a cellular level, this results in the compromise of the mycobacterial cell wall integrity, leading to the death of the bacterium . This makes the compound a potential candidate for the development of new anti-tubercular drugs .

Action Environment

The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, which can influence its absorption and distribution . Additionally, the presence of other substances, such as proteins or other drugs, can affect the compound’s metabolism and excretion

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives can also vary widely depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Benzothiazole derivatives have shown promise in various areas of research, including as potential anti-inflammatory, anti-tubercular, and antimicrobial agents. Future research will likely continue to explore the potential applications of these compounds in medicine and other fields.